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Compound of Interest

Compound Name:
(E)-4-Methyl-5-styrylbenzene-1,3-

diol

Cat. No.: B12372675 Get Quote

An In-depth Technical Guide on (E)-4-Methyl-5-
styrylbenzene-1,3-diol
This technical guide provides a comprehensive overview of the chemical structure, properties,

and biological activities of (E)-4-Methyl-5-styrylbenzene-1,3-diol, a stilbenoid with noteworthy

antifungal properties. This document is intended for researchers, scientists, and professionals

in the field of drug development and natural product chemistry.

Chemical Structure and Properties
(E)-4-Methyl-5-styrylbenzene-1,3-diol is a natural stilbenoid compound. Its structure features

a resorcinol (benzene-1,3-diol) ring substituted with a methyl group and a styryl group in a trans

(E) configuration.

Chemical Structure:

Caption: Proposed antifungal mechanism of (E)-4-Methyl-5-styrylbenzene-1,3-diol.

This proposed mechanism involves the compound interacting with the fungal cell membrane,

leading to its disruption. It may also target the mitochondria, causing dysfunction and an

increase in reactive oxygen species (ROS), which in turn can trigger apoptosis and ultimately

inhibit fungal growth.
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Experimental Protocols
Detailed experimental protocols for the synthesis, isolation, and biological testing of (E)-4-
Methyl-5-styrylbenzene-1,3-diol are not readily available in the public domain. The primary

source of this information appears to be a Chinese patent (CN110041166A). [1][2]The following

are generalized protocols based on standard methodologies for the study of natural products.

Hypothetical Workflow for Isolation and Characterization
The following diagram illustrates a typical workflow for the isolation and characterization of a

natural product like (E)-4-Methyl-5-styrylbenzene-1,3-diol from its plant source.

Dracaena cochinchinensis plant material
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Caption: General workflow for isolation and analysis.

General Protocol for Antifungal Susceptibility Testing
The following is a generalized protocol for determining the Minimum Inhibitory Concentration

(MIC) of a compound against filamentous fungi, which can be adapted to determine the IC₅₀

values.

Fungal Culture: The test fungi are cultured on a suitable medium (e.g., Potato Dextrose

Agar) to obtain fresh spores.

Spore Suspension: A spore suspension is prepared in sterile saline or a suitable buffer and

adjusted to a specific concentration (e.g., 1 x 10⁵ spores/mL).

Compound Preparation: A stock solution of (E)-4-Methyl-5-styrylbenzene-1,3-diol is
prepared in a suitable solvent (e.g., DMSO). Serial dilutions are then made in a liquid culture

medium (e.g., Potato Dextrose Broth) in a 96-well microtiter plate.

Inoculation: Each well is inoculated with the fungal spore suspension.

Incubation: The microtiter plate is incubated at an appropriate temperature (e.g., 25-28 °C)

for a period sufficient for fungal growth in the control wells (typically 48-72 hours).

MIC Determination: The MIC is determined as the lowest concentration of the compound that

completely inhibits visible fungal growth. The IC₅₀ can be determined by measuring the

fungal growth (e.g., by optical density) at different compound concentrations and calculating

the concentration that inhibits 50% of the growth compared to the control.

Conclusion
(E)-4-Methyl-5-styrylbenzene-1,3-diol is a promising natural antifungal agent isolated from

Dracaena cochinchinensis. Its demonstrated in vitro activity against several plant pathogenic

fungi suggests its potential for further investigation and development as a lead compound in

agrochemical or pharmaceutical applications. Further research is required to fully elucidate its

mechanism of action, determine its full spectrum of biological activities, and develop optimized

protocols for its synthesis or extraction. Access to the detailed experimental data within the
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primary patent literature will be crucial for advancing the scientific understanding of this

compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12372675?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

